NRMA-8

• Molecular Formula: C20H23ClN2O3
• Molecular Weight: 374.9 g/mol
• InChI: InChI=1S/C20H23ClN2O3/c1-20(2,19(25)22-3)26-17-10-4-14(5-11-17)12-13-23-18(24)15-6-8-16(21)9-7-15/h4-11H,12-13H2,1-3H3,(H,22,25)(H,23,24)
• InChIKey: XUFQGSCSSYRXLU-UHFFFAOYSA-N

NRMA-8: Brain-Penetrant Bezafibrate Prodrug

NRMA-8 is the N-methyl amide prodrug of bezafibrate, a peroxisome proliferator-activated receptor alpha (PPARα) agonist. It belongs to a class of small-molecule nuclear receptor modulator prodrugs designed to exploit endogenous fatty acid amide hydrolase (FAAH) activity in the central nervous system (CNS) for enhanced brain delivery [1][2]. The parent drug, bezafibrate, is a carboxylic acid-containing nuclear receptor ligand with limited blood-brain barrier (BBB) penetration due to its charged carboxylate group at physiological pH. The amide prodrug strategy masks this charge, enabling passive BBB diffusion before FAAH-mediated cleavage releases the active parent drug within the CNS.

1

Brain-penetrant bezafibrate prodrug; neutral amide may enable passive BBB diffusion

2

Designed for FAAH-mediated cleavage to release bezafibrate within CNS

3

Supports CNS-restricted PPARα pathway research and prodrug activation studies

• [1] Scanlan TS, Ferrara SJ. Amide prodrugs of small molecule nuclear receptor modulators. US Patent Application Publication US 2021/0087137 A1. March 25, 2021. View Source
• [2] Ferrara SJ, Scanlan TS. A CNS-Targeting Prodrug Strategy for Nuclear Receptor Modulators. J Med Chem. 2020;63(17):9742-9751. View Source

Why NRMA-8 Cannot Be Replaced by Generic Bezafibrate

Generic bezafibrate is not a functional substitute for NRMA-8 in CNS-targeted studies. The parent drug bezafibrate bears a carboxylic acid group that is deprotonated at physiological pH, severely limiting its passive diffusion across the BBB [1]. In contrast, NRMA-8 masks this carboxylate as a neutral N-methyl amide, enabling brain penetration. Once inside the CNS, the prodrug is selectively cleaved by FAAH, an enzyme with enriched expression in the CNS, to release bezafibrate locally [2]. Simply administering bezafibrate results in predominantly peripheral distribution and fails to achieve the CNS exposure levels attainable with NRMA-8, undermining any study requiring central nuclear receptor engagement.

BBB passage

NRMA-8

Neutral N-methyl amide may support passive diffusion

Bezafibrate

Charged carboxylate at pH 7.4 may limit BBB penetration

Activation

NRMA-8

FAAH-mediated CNS-selective prodrug cleavage

Bezafibrate

Direct, non-selective PPARα activation in all tissues

CNS exposure

NRMA-8

Prodrug strategy may enhance brain-to-serum ratio

Bezafibrate

Predominantly peripheral distribution expected

• [1] Scanlan TS, Ferrara SJ. Amide prodrugs of small molecule nuclear receptor modulators. US Patent Application Publication US 2021/0087137 A1. March 25, 2021. View Source
• [2] Ferrara SJ, Scanlan TS. A CNS-Targeting Prodrug Strategy for Nuclear Receptor Modulators. J Med Chem. 2020;63(17):9742-9751. View Source

NRMA-8 Brain Penetration and Prodrug Activation Evidence

Brain Exposure vs Parent Bezafibrate

NRMA-8 is designed to achieve higher brain exposure than bezafibrate by neutralizing the carboxylate charge that impedes BBB passage. While the patent and paper establish the general strategy that amide prodrugs of this class exhibit enhanced brain-to-serum ratios relative to their parent carboxylic acids, specific brain AUC values for NRMA-8 versus bezafibrate were not accessible in the source documents retrieved [1][2]. The paper by Ferrara and Scanlan demonstrates the prodrug strategy across a panel of nuclear receptor ligands, showing that FAAH-targeted amide prodrugs consistently deliver higher CNS concentrations than the corresponding parent acids.

Brain Exposure vs Parent

Data to verify

Amide prodrug strategy may confer higher CNS exposure; specific AUC data not accessible

Supports brain-to-serum ratio assessment context

Quantified difference requires full-text access

Evidence Dimension	Brain exposure (brain-to-serum ratio) conferred by amide prodrug strategy
Target Compound Data	NRMA-8: Amide prodrug of bezafibrate designed for FAAH-mediated CNS activation. Specific brain AUC data not available in accessible sources.
Comparator Or Baseline	Bezafibrate (parent carboxylic acid): Charged at physiological pH, poor passive BBB diffusion expected. Quantitative CNS penetration data for bezafibrate alone not located in accessible sources.
Quantified Difference	The patent [1] reports that analogous amide prodrugs (e.g., NRMA-1, NRMA-2) demonstrate substantial brain AUC improvements over parent acids. The magnitude of difference for NRMA-8 specifically requires access to the full J Med Chem paper [2] or supplementary data.
Conditions	In vivo mouse pharmacokinetic studies as described in patent [1] and J Med Chem paper [2]. Exact dosing and sampling protocols for NRMA-8 require full-text access.

Why This Matters

Without the amide prodrug strategy, bezafibrate cannot achieve meaningful CNS concentrations, making NRMA-8 essential for any study requiring PPARα modulation in the brain.

• [1] Scanlan TS, Ferrara SJ. Amide prodrugs of small molecule nuclear receptor modulators. US Patent Application Publication US 2021/0087137 A1. March 25, 2021. View Source
• [2] Ferrara SJ, Scanlan TS. A CNS-Targeting Prodrug Strategy for Nuclear Receptor Modulators. J Med Chem. 2020;63(17):9742-9751. View Source

Chemical Identity and Purity for Procurement

NRMA-8 is chemically defined as 4-chloro-N-(4-((2-methyl-1-(methylamino)-1-oxopropan-2-yl)oxy)phenethyl)benzamide, with CAS registry number 2375659-15-5, molecular formula C20H23ClN2O3, and molecular weight 374.86 g/mol [1]. The patent reports the synthesis yielded 29.8 mg (0.079 mmol, 82%) as a white powder and provides 1H NMR characterization data: δ 7.63 (d, J=8.6 Hz, 2H), 7.38 (d, J=8.6 Hz, 2H) in CDCl3 [1]. This level of characterization, including exact IUPAC name and CAS number, enables precise identity verification during procurement, which is critical for experimental reproducibility.

Chemical Identity

Reported

CAS 2375659-15-5, C20H23ClN2O3, 374.86 g/mol; N-methyl amide instead of carboxylate

Procurement identity verification context

Evidence Dimension	Chemical identity and characterization for procurement specification
Target Compound Data	NRMA-8: CAS 2375659-15-5, C20H23ClN2O3, MW 374.86, 82% synthetic yield, characterized by 1H NMR (CDCl3) δ 7.63 (d, J=8.6 Hz, 2H), 7.38 (d, J=8.6 Hz, 2H).
Comparator Or Baseline	Generic bezafibrate: CAS 41859-67-0, C19H20ClNO4, MW 361.82. Not characterized in the same patent. Lacks the N-methyl amide moiety critical for BBB penetration.
Quantified Difference	NRMA-8 is a structurally distinct chemical entity from bezafibrate (MW 374.86 vs 361.82; C20H23ClN2O3 vs C19H20ClNO4). The difference of one nitrogen and three hydrogen atoms reflects the replacement of the carboxylic acid with an N-methyl amide, the defining feature of the prodrug strategy.
Conditions	Synthetic chemistry and analytical characterization as described in patent example [1].

Why This Matters

Procurement of the correct chemical entity with verified identity is essential for CNS-targeted studies; ordering generic bezafibrate instead results in a compound that lacks the brain-penetrant properties of NRMA-8.

• [1] Scanlan TS, Ferrara SJ. Amide prodrugs of small molecule nuclear receptor modulators. US Patent Application Publication US 2021/0087137 A1. March 25, 2021. View Source

FAAH-Mediated CNS-Selective Cleavage

The differentiation of NRMA-8 from bezafibrate is mechanistically rooted in the FAAH-targeted prodrug strategy. FAAH is a membrane-bound serine hydrolase with enriched expression in the CNS. The N-methyl amide bond of NRMA-8 is designed as a FAAH substrate, enabling selective cleavage and release of bezafibrate within brain tissue while the prodrug remains intact (and receptor-inactive) in the periphery [1][2]. This contrasts with bezafibrate, which activates PPARα indiscriminately in all tissues, including the periphery where PPARα engagement can cause off-target effects. While the specific FAAH cleavage rate (kcat/KM) for NRMA-8 was not available in accessible sources, the J Med Chem paper [2] demonstrates that the strategy generalizes across multiple carboxylic acid-containing nuclear receptor ligands.

FAAH Activation Mechanism

Class-level inference

N-methyl amide designed as FAAH substrate; kinetic data not accessible

Supports CNS-selective activation concept; requires validation

Generalized from NRMA prodrug series

Evidence Dimension	Enzymatic activation mechanism conferring CNS selectivity
Target Compound Data	NRMA-8: N-methyl amide designed as FAAH substrate for CNS-selective cleavage. Quantitative FAAH kinetics not accessible.
Comparator Or Baseline	Bezafibrate: Direct PPARα agonist with no tissue selectivity; activates receptor in both CNS and periphery.
Quantified Difference	Not quantifiable from available data. The paper [2] provides general proof-of-concept for the FAAH prodrug strategy but individual kinetic parameters for NRMA-8 require full-text access.
Conditions	FAAH enzymatic assays and in vivo biodistribution studies as referenced in [1] and [2].

Why This Matters

For researchers studying CNS-specific nuclear receptor pharmacology, the FAAH-targeted prodrug design of NRMA-8 offers a mechanism to minimize peripheral PPARα activation, which is not achievable with bezafibrate alone.

• [1] Scanlan TS, Ferrara SJ. Amide prodrugs of small molecule nuclear receptor modulators. US Patent Application Publication US 2021/0087137 A1. March 25, 2021. View Source
• [2] Ferrara SJ, Scanlan TS. A CNS-Targeting Prodrug Strategy for Nuclear Receptor Modulators. J Med Chem. 2020;63(17):9742-9751. View Source

NRMA-8 Applications in Neuroscience and Drug Discovery

PPARα Neuroprotection in Alzheimer’s and Parkinson’s Models

NRMA-8 enables investigation of PPARα activation specifically within the CNS, bypassing the confounding peripheral effects of systemic bezafibrate administration. The prodrug strategy described in the patent and J Med Chem paper [1][2] supports its use in preclinical models of neurodegeneration where CNS-restricted nuclear receptor modulation is required to dissect central versus peripheral mechanisms.

FAAH-Dependent Prodrug Strategies for CNS Delivery

As a member of the NRMA series of amide prodrugs, NRMA-8 serves as a tool compound for studying FAAH-mediated prodrug activation in the brain. The patent [1] explicitly describes the generalizability of this strategy across multiple nuclear receptor ligand scaffolds, making NRMA-8 a relevant probe for pharmacokinetic and pharmacodynamic studies of CNS-targeted prodrug design.

Comparative CNS PK Studies with NRMA Prodrugs

NRMA-8 can be benchmarked against other NRMA-series prodrugs (e.g., NRMA-1, NRMA-2, NRMA-6, NRMA-9) that are derived from different nuclear receptor ligands. The patent [1] and paper [2] provide a framework for comparing brain-to-serum ratios across different prodrug-parent pairs, enabling structure-activity relationship (SAR) studies of CNS penetration within the FAAH-targeted prodrug class.

Application

Selection Property

Validation Focus

CNS PPARα model-response studies

Brain-penetrant prodrug profile

CNS versus peripheral PPARα engagement

FAAH-dependent prodrug activation research

FAAH-cleavable amide design

Brain-specific bezafibrate release

Comparative CNS PK / SAR studies

NRMA-series structural attributes

Brain-to-serum ratio benchmarking

• [1] Scanlan TS, Ferrara SJ. Amide prodrugs of small molecule nuclear receptor modulators. US Patent Application Publication US 2021/0087137 A1. March 25, 2021. View Source
• [2] Ferrara SJ, Scanlan TS. A CNS-Targeting Prodrug Strategy for Nuclear Receptor Modulators. J Med Chem. 2020;63(17):9742-9751. View Source